Cas no 250714-62-6 (2-[(2-chlorophenyl)sulfonylamino]-3-phenylpropanoic Acid)

• Product Name: 2-[(2-chlorophenyl)sulfonylamino]-3-phenylpropanoic Acid
• CAS No: 250714-62-6
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• MDL: MFCD00173004
• CID: 1420642
• PubChem ID: 2765046
• Update Time: 2025-04-20

2-[(2-chlorophenyl)sulfonylamino]-3-phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chlorophenyl)sulfonylamino]-3-phenylpropanoic acid
• 2-{[(2-chlorophenyl)sulfonyl]amino}-3-phenylpropanoic acid
• AC1MCAPF
• Oprea1_185619
• CTK7I5064
• MolPort-002-344-685
• AG-A-34852
• RP16776
• 10G-367S
• 250714-62-6
• SB82929
• DTXSID50377532
• 2-(2-Chlorophenylsulfonamido)-3-phenylpropanoicacid
• 2-(2-chlorobenzenesulfonamido)-3-phenylpropanoic acid
• 2-(2-Chlorophenylsulfonamido)-3-phenylpropanoic acid
• AKOS016049968
• 2-{[(2-Chlorophenyl)sulfonyl]amino}-3-phenylpropanoic acid (Bes(2-Cl)-DL-Phe-OH)
• AKOS002682250
• MFCD00173004
• 2-([(2-CHLOROPHENYL)SULFONYL]AMINO)-3-PHENYLPROPANOIC ACID
• 2-[(2-chlorophenyl)sulfonylamino]-3-phenylpropanoic Acid

• MDL： MFCD00173004
• Inchi： 1S/C15H14ClNO4S/c16-12-8-4-5-9-14(12)22(20,21)17-13(15(18)19)10-11-6-2-1-3-7-11/h1-9,13,17H,10H2,(H,18,19)
• InChI Key： YNOMZLGEMFKAGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NC(C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 339.0332068g/mol
• Monoisotopic Mass: 339.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Melting Point: 141-142°C

2-[(2-chlorophenyl)sulfonylamino]-3-phenylpropanoic Acid Security Information

• HazardClass：IRRITANT